diethoxy(113C)methoxyethane
Overview
Description
Synthesis Analysis
The synthesis of similar compounds like dimethoxymethane primarily relies on an established two-step process comprising methanol oxidation and methanol condensation with formaldehyde . Several new synthetic routes based on methanol or CO2/H2 have been proposed by adopting a reaction coupling strategy, which enables the production of dimethoxymethane in one step .Molecular Structure Analysis
The molecular formula of diethoxy(113C)methoxyethane is C7H16O3 . The molecular weight is 148.20 g/mol . The InChIKey, which is a unique identifier for the compound, is LCDNBDCFBUBYER-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Diethoxy(113C)methoxyethane has a molecular weight of 148.20 g/mol . It has a topological polar surface area of 27.7 Ų . It has a complexity of 76.9, as computed by Cactvs 3.4.6.11 .Scientific Research Applications
Organic Synthesis
Triethyl Orthoformate (Formyl-13C) is a carbon-13 labeled compound that is used in organic synthesis . It can be used as a reagent in various organic reactions, contributing to the formation of carbon-carbon bonds and carbon-heteroatom bonds .
One-Pot Reactions
This compound has been found to be valuable and efficient in carrying out two-, three- or four-component organic reactions in one-pot synthesis . One-pot reactions offer advantages like easy automation, higher product yields, minimal waste generation, operational simplicity, and thus reduced cost, time and energy .
Cascade Reactions
In cascade reactions, Triethyl Orthoformate (Formyl-13C) can be used as a reagent in a single-operation reaction involving one reagent (intramolecular) or two reagents (intermolecular) with sequential chemical transformations .
Multicomponent Reactions
Triethyl Orthoformate (Formyl-13C) can be used in multicomponent reactions (MCR), which are one-operation reactions with three or more reagents . These reactions converge to form a product containing substantial elements from all or most of the atoms of the reagents .
One-Pot Stepwise Synthesis
In one-pot stepwise synthesis (OPSS), Triethyl Orthoformate (Formyl-13C) can be used in a one-pot reaction with multiple steps, with three or more reagents of operation . This OPSS is carried out step by step using different reaction conditions for different steps .
Synthetic Intermediates
Triethyl Orthoformate (Formyl-13C) can be used as a synthetic intermediate . Synthetic intermediates are compounds that are used in the production of other compounds.
Preparation of Hydrogels
Triethyl orthoformate has been used in a novel crosslinking method for the preparation of hydrogels for tissue engineering applications .
Anesthetic and Solvent Applications
Methoxyethane, a related compound, has been investigated for its utility as an anesthetic and solvent . While not directly related to Triethyl Orthoformate (Formyl-13C), this suggests potential applications in similar areas.
Mechanism of Action
Target of Action
Diethoxy(113C)methoxyethane, also known as Triethyl Orthoformate (Formyl-13C), is a type of ether compound . Ethers are a class of organic compounds that contain an ether group—an oxygen atom connected to two alkyl or aryl groups . They have the general formula R–O–R′, where R and R′ represent the alkyl or aryl groups . .
Mode of Action
Ethers in general are known to have quite low boiling points for a given molar mass .
Biochemical Pathways
The impact of ethers on biochemical pathways can be significant, as they can alter the composition and/or the metabolic activity of the gastrointestinal bacteria, thus contributing in a meaningful way to shape an individual’s microbiome .
Pharmacokinetics
The adme properties of a drug molecule are often the most difficult and challenging part of the whole drug discovery process . The ADME profile will also have a major impact on the likelihood of success of a drug .
Result of Action
It is known that ethers do have an oxygen atom and engage in hydrogen bonding with water molecules . Consequently, an ether has about the same solubility in water as the alcohol that is isomeric with it .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other chemicals can affect the activity and stability of a compound . .
properties
IUPAC Name |
diethoxy(113C)methoxyethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16O3/c1-4-8-7(9-5-2)10-6-3/h7H,4-6H2,1-3H3/i7+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKASDNZWUGIAMG-CDYZYAPPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO[13CH](OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70745719 |
Source
|
| Record name | {[Diethoxy(~13~C)methyl]oxy}ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70745719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
diethoxy(113C)methoxyethane | |
CAS RN |
118659-62-4 |
Source
|
| Record name | 1,1′,1′′-[Methylidyne-13C-tris(oxy)]tris[ethane] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=118659-62-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | {[Diethoxy(~13~C)methyl]oxy}ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70745719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 118659-62-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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